Cas no 185-11-5 (2-thiaspiro[3.5]nonane)

2-thiaspiro[3.5]nonane structure
2-thiaspiro[3.5]nonane structure
Product Name:2-thiaspiro[3.5]nonane
CAS No:185-11-5
MF:C8H14S
MW:142.261761188507
CID:907242
PubChem ID:315990
Update Time:2025-04-19

2-thiaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

    • 2-thiaspiro[3.5]nonane
    • DTXSID60311422
    • NSC243159
    • 185-11-5
    • SCHEMBL10477427
    • NSC-243159
    • Inchi: 1S/C8H14S/c1-2-4-8(5-3-1)6-9-7-8/h1-7H2
    • InChI Key: GMBOKQPFHVVKOI-UHFFFAOYSA-N
    • SMILES: S1CC2(C1)CCCCC2

Computed Properties

  • Exact Mass: 142.08172
  • Monoisotopic Mass: 142.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 223.8°C at 760 mmHg
  • Flash Point: 84.3°C
  • Refractive Index: 1.536
  • PSA: 0
  • LogP: 2.68370
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